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Compound of Interest

Compound Name: D-Methionine-N-fmoc-d3

Cat. No.: B15558724 Get Quote

Essential Safety and Handling Guide for D-
Methionine-N-fmoc-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling D-Methionine-N-fmoc-d3. The information is designed to ensure a

safe laboratory environment and promote best practices in chemical handling.

I. Hazard Assessment and GHS Classification
According to the Safety Data Sheet (SDS), D-Methionine-N-fmoc-d3 is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1]

GHS Pictograms: None[1]

Signal Word: None[1]

Hazard Statements: None[1]

While not classified as hazardous, it is crucial to handle this compound with care, following

standard laboratory safety procedures to minimize any potential risks.
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II. Personal Protective Equipment (PPE)
Adherence to proper PPE is the first line of defense against potential exposure. The following

table outlines the recommended PPE for handling D-Methionine-N-fmoc-d3.

Task Category Primary PPE
Secondary/Task-Specific

PPE

General Laboratory Operations

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids
• Safety goggles• Laboratory

coat• Nitrile gloves

• Face mask (to prevent

inhalation of dust)

Solution Preparation
• Safety goggles• Laboratory

coat• Nitrile gloves

• Face shield if there is a risk

of splashing

Equipment Cleaning &

Decontamination

• Safety goggles• Nitrile

gloves• Laboratory coat
• Chemical-resistant apron

Note: Always inspect PPE for integrity before use and ensure it is appropriate for the task.

III. Operational and Handling Procedures
A systematic approach to handling D-Methionine-N-fmoc-d3 is essential for safety and to

maintain the integrity of the compound.

A. Engineering Controls

Ensure adequate ventilation in the laboratory.[1]

When weighing or handling the solid compound, do so in a well-ventilated area or a fume

hood to avoid the formation and inhalation of dust.[1]

B. Handling Practices

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

Keep the container tightly closed when not in use.

C. First Aid Measures In the event of accidental exposure, follow these first aid procedures and

consult a physician.[1]

Exposure Route First Aid Procedure

Eye Contact Flush eyes with water as a precaution.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.[1]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

IV. Disposal Plan
Proper disposal of D-Methionine-N-fmoc-d3 and its containers is necessary to ensure

environmental safety and regulatory compliance.

A. Waste Characterization Based on available safety data, D-Methionine-N-fmoc-d3 is

considered a non-hazardous waste.[1]

B. Disposal of Solid Waste

Collect solid D-Methionine-N-fmoc-d3 waste in a suitable, closed, and clearly labeled

container.[1][2]

Do not dispose of the solid chemical waste in regular laboratory trash cans.[3]

Certain solid, non-hazardous chemicals may be suitable for disposal in a sanitary landfill.[3]

However, it is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal guidelines.[2]
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C. Disposal of Empty Containers

Ensure containers are completely empty.

Deface or remove the original label to indicate that the container no longer holds the

chemical.[3]

Empty containers may be placed in the regular trash.[3]

V. Experimental Workflow and Logical Relationships
To visualize the procedural steps for safe handling and disposal, the following diagrams

illustrate the recommended workflow.
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Caption: A high-level workflow for the safe handling of D-Methionine-N-fmoc-d3.

Disposal Decision Pathway for D-Methionine-N-fmoc-d3
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Caption: Decision pathway for the proper disposal of D-Methionine-N-fmoc-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://ehs.oregonstate.edu/hmgnonhaz
https://ehs.oregonstate.edu/hmgnonhaz
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b15558724#personal-protective-equipment-for-handling-d-methionine-n-fmoc-d3
https://www.benchchem.com/product/b15558724#personal-protective-equipment-for-handling-d-methionine-n-fmoc-d3
https://www.benchchem.com/product/b15558724#personal-protective-equipment-for-handling-d-methionine-n-fmoc-d3
https://www.benchchem.com/product/b15558724#personal-protective-equipment-for-handling-d-methionine-n-fmoc-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

